2,2,8-Trimethyl-3,4-dihydro-2H-1-benzopyran-5,6-dione

• CAS No.: 67120-55-2
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 2,2,8-trimethyl-3,4-dihydrochromene-5,6-dione
• InChI: InChI=1S/C12H14O3/c1-7-6-9(13)10(14)8-4-5-12(2,3)15-11(7)8/h6H,4-5H2,1-3H3
• InChI Key: ZGOWEIMPACTYCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=O)C2=C1OC(CC2)(C)C

Description

2,2,8-Trimethyl-3,4-dihydro-2H-1-benzopyran-5,6-dione is a chemical compound belonging to the benzopyran family. Benzopyrans are known for their diverse biological activities and are often found in natural products. This compound, with its unique structure, has garnered interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,8-Trimethyl-3,4-dihydro-2H-1-benzopyran-5,6-dione typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2,2,8-trimethyl-3,4-dihydro-2H-1-benzopyran with an oxidizing agent to introduce the dione functionality at the 5,6-positions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification through recrystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

2,2,8-Trimethyl-3,4-dihydro-2H-1-benzopyran-5,6-dione undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to introduce additional functional groups.

Reduction: Reduction reactions can convert the dione to corresponding alcohols.

Substitution: Electrophilic and nucleophilic substitution reactions can modify the benzopyran ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce diols .

Scientific Research Applications

2,2,8-Trimethyl-3,4-dihydro-2H-1-benzopyran-5,6-dione has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antioxidant and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,2,8-Trimethyl-3,4-dihydro-2H-1-benzopyran-5,6-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by modulating enzyme activity, binding to receptors, or altering cellular signaling pathways. Detailed studies are required to elucidate the exact mechanisms .

Comparison with Similar Compounds

Similar Compounds

2,2-Dimethylchroman: Another benzopyran derivative with similar structural features.

Hydrocoumarin: A related compound with a lactone ring instead of the dione functionality.

Uniqueness

2,2,8-Trimethyl-3,4-dihydro-2H-1-benzopyran-5,6-dione is unique due to its specific substitution pattern and the presence of the dione functionality, which imparts distinct chemical and biological properties .